2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol

• IUPAC Name: 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methylpropan-1-ol
• InChI: InChI=1S/C11H20N4O3/c1-5-17-9-12-8(15-11(3,4)7-16)13-10(14-9)18-6-2/h16H,5-7H2,1-4H3,(H,12,13,14,15)
• InChI Key: DSCJZCGZYDHVSP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=N1)NC(C)(C)CO)OCC
• Molecular Formula: C11H20N4O3
• Molecular Weight: 256.30 g/mol

Description

2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol, also known as DEAT, is a widely used reagent in organic synthesis. It is a white crystalline solid that is soluble in water and polar organic solvents. DEAT is a versatile reagent that can be used for the synthesis of various compounds, including peptides, nucleotides, and carbohydrates.

Mechanism of Action

The mechanism of action of 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol involves the activation of carboxylic acids through the formation of an intermediate species. The intermediate species is formed by the reaction of 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol with the carboxylic acid, which results in the formation of an O-acylisourea intermediate. The O-acylisourea intermediate is highly reactive and can undergo nucleophilic attack by the amine group of the incoming nucleophile, resulting in the formation of the desired product.
Biochemical and Physiological Effects:
2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol does not have any known biochemical or physiological effects, as it is primarily used as a reagent in organic synthesis. However, it is important to note that 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol should be handled with care, as it can be toxic if ingested or inhaled.

Advantages and Limitations for Lab Experiments

2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol is a versatile reagent that has several advantages for lab experiments. It is a relatively inexpensive reagent that is easy to handle and store. 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol is also highly reactive and can be used in a wide range of organic synthesis reactions. However, there are some limitations to the use of 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol in lab experiments. It is important to note that 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol is a moisture-sensitive reagent and should be stored in a dry environment. Additionally, 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol can be toxic if ingested or inhaled, and proper safety precautions should be taken when handling this reagent.

Future Directions

There are several future directions for the use of 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol in scientific research. One area of research is the development of new coupling reagents that are more efficient and have fewer side reactions than 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol. Additionally, 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol could be used in the synthesis of new compounds for drug discovery and development. Finally, further research could be conducted to investigate the mechanism of action of 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol and to optimize its use in organic synthesis reactions.
Conclusion:
In conclusion, 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol is a widely used reagent in organic synthesis that has several scientific research applications. It is a versatile reagent that can be used for the synthesis of various compounds, including peptides, nucleotides, and carbohydrates. 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol has a simple synthesis method and is relatively inexpensive, making it an attractive reagent for lab experiments. However, it is important to handle 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol with care, as it can be toxic if ingested or inhaled. There are several future directions for the use of 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol in scientific research, including the development of new coupling reagents and the synthesis of new compounds for drug discovery and development.

Synthesis Methods

2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol can be synthesized by reacting 2-amino-2-methyl-1-propanol with 4,6-diethoxy-1,3,5-triazine in the presence of a base such as triethylamine or pyridine. The reaction typically takes place at room temperature and produces 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol as the major product. The synthesis of 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol has been widely used in scientific research for the synthesis of various compounds. It is commonly used in peptide synthesis as a coupling reagent, where it is used to activate carboxylic acids for the formation of peptide bonds. 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol is also used in the synthesis of nucleotides, where it is used as a condensing agent for the formation of phosphodiester bonds. Additionally, 2-[(4,6-diethoxy-1,3,5-triazin-2-yl)amino]-2-methyl-1-propanol is used in the synthesis of carbohydrates, where it is used as a glycosylation reagent.